Cas no 126380-04-9 (L-Valine,N-[N-[5-[[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-seryl]-L-alanyl]-L-alanyl]amino]-4-hydroxy-6-(4-hydroxyphenyl)-1-oxohexyl]-L-valyl]-,methyl ester, [S-(R*,R*)]- (9CI))

• Product name: L-Valine,N-[N-[5-[[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-seryl]-L-alanyl]-L-alanyl]amino]-4-hydroxy-6-(4-hydroxyphenyl)-1-oxohexyl]-L-valyl]-,methyl ester, [S-(R*,R*)]- (9CI)
• CAS No: 126380-04-9
• MF: C₃₇H₆₀N₆O₁₂
• MW: 780.9053
• CID: 164035
• PubChem ID: 5479156

L-Valine,N-[N-[5-[[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-seryl]-L-alanyl]-L-alanyl]amino]-4-hydroxy-6-(4-hydroxyphenyl)-1-oxohexyl]-L-valyl]-,methyl ester, [S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Valine,N-[N-[5-[[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-seryl]-L-alanyl]-L-alanyl]amino]-4-hydroxy-6-(4-hydroxyphenyl)-1-oxohexyl]-L-valyl]-,methyl ester, [S-(R*,R*)]- (9CI)
• L-Valine,N-[N-[5-[[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-seryl]-L-alanyl]-L-alanyl]amino]-4-hydroxy-6-(4-hydroxyphenyl)-1-
• methyl (2S)-2-[[(2S)-2-[[(4S,5S)-4-hydroxy-5-[[(2S)-2-[[(2S)-2-[[(2S)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]propanoyl]amino]propanoyl]amino]-6-(4-hydroxyphenyl)hexanoyl]am
• DTXSID50155170
• L-Valine, N-(N-(5-((N-(N-(N-((1,1-dimethylethoxy)carbonyl)-L-seryl)-L-alanyl)-L-alanyl)amino)-4-hydroxy-6-(4-hydroxyphenyl)-1-oxohexyl)-L-valyl)-, methyl ester, (S-(R*,R*))-
• Boc-Ser-Ala-Ala-Tyr.psi.[CH(OH)CH2]Gly-Val-Val-OCH3
• 126380-04-9
• L-Valine, N-[N-[5-[[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-seryl]-L-alanyl]-L-alanyl]amino]-4-hydroxy-6-(4-hydroxyphenyl)-1-oxohexyl]-L-valyl]-, methyl ester, [S-(R*,R*)]-
• methyl (2S)-2-[[(2S)-2-[[(4S,5S)-5-[[(2S)-2-[[(2S)-2-[[(2S)-2-(tert-butoxycarbonylamino)-3-hydroxy-propanoyl]amino]propanoyl]amino]propanoyl]amino]-4-hydroxy-6-(4-hydroxyphenyl)hexanoyl]amino]-3-methyl-butanoyl]amino]-3-methyl-butanoate
• Boc-Ser-Ala-Ala-Tyrpsi(CH(OH)CH2)Gly-Val-Val-OCH3

• Inchi： InChI=1S/C37H60N6O12/c1-19(2)29(34(51)43-30(20(3)4)35(52)54-10)42-28(47)16-15-27(46)25(17-23-11-13-24(45)14-12-23)40-32(49)22(6)38-31(48)21(5)39-33(50)26(18-44)41-36(53)55-37(7,8)9/h11-14,19-22,25-27,29-30,44-46H,15-18H2,1-10H3,(H,38,48)(H,39,50)(H,40,49)(H,41,53)(H,42,47)(H,43,51)/t21-,22-,25-,26-,27-,29-,30-/m0/s1
• InChI Key： GLDXWVQSTATDAN-PIQNYBPMSA-N
• SMILES： COC([C@@H](NC([C@@H](NC(CC[C@@H]([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC(OC(C)(C)C)=O)CO)=O)C)=O)C)=O)CC1C=CC(O)=CC=1)O)=O)C(C)C)=O)C(C)C)=O

Computed Properties

• Exact Mass: 780.4272
• Monoisotopic Mass: 780.427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 55
• Rotatable Bond Count: 23
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 271A^2

Experimental Properties

• Density: 1.213
• Boiling Point: 1105.9°Cat760mmHg
• Flash Point: 622.6°C
• Refractive Index: 1.534
• PSA: 270.82